Cas no 1138444-13-9 (tert-Butyl 3-hydroxy-5-methoxyisonicotinate)

Tert-Butyl 3-hydroxy-5-methoxyisonicotinate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure features both hydroxyl and methoxy functional groups on a pyridine core, enabling selective modifications for complex molecule construction. The tert-butyl ester group enhances solubility in organic solvents and facilitates deprotection under mild conditions. This compound is useful in the synthesis of bioactive molecules, offering a balance of reactivity and stability. Its high purity and well-defined chemical properties make it a reliable building block for researchers developing novel compounds in medicinal chemistry and material science.

tert-Butyl 3-hydroxy-5-methoxyisonicotinate structure

1138444-13-9 structure

Product Name:tert-Butyl 3-hydroxy-5-methoxyisonicotinate

CAS No:1138444-13-9

MF:C₁₁H₁₅NO₄

MW:225.241103410721

CID:1072870

PubChem ID:329771554

Update Time:2025-06-08

tert-Butyl 3-hydroxy-5-methoxyisonicotinate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-hydroxy-5-methoxyisonicotinate
- A-5992
- AC1Q4F7B
- ACMC-2099k8
- AG-B-52115
- ANW-16662
- CTK7B1897
- KB-260469
- MFCD11857684
- DB-060557
- AKOS015856318
- CS-0441040
- 1138444-13-9
- tert-Butyl3-hydroxy-5-methoxyisonicotinate
- tert-Butyl 3-hydroxy-5-methoxyisonicotinate, AldrichCPR
- tert-butyl 3-hydroxy-5-methoxypyridine-4-carboxylate
- DTXSID10673865
- MDL： MFCD11857684
- Inchi： 1S/C11H15NO4/c1-11(2,3)16-10(14)9-7(13)5-12-6-8(9)15-4/h5-6,13H,1-4H3
- InChI Key： WTCHQCGVBIOVGX-UHFFFAOYSA-N
- SMILES： O(C(C1C(=CN=CC=1OC)O)=O)C(C)(C)C

Computed Properties

Exact Mass: 225.10010796g/mol
Monoisotopic Mass: 225.10010796g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 68.6Å²

tert-Butyl 3-hydroxy-5-methoxyisonicotinate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-Butyl 3-hydroxy-5-methoxyisonicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B942920-10mg	tert-Butyl 3-Hydroxy-5-methoxyisonicotinate	1138444-13-9		10mg	$ 50.00	2022-06-06
TRC	B942920-50mg	tert-Butyl 3-Hydroxy-5-methoxyisonicotinate	1138444-13-9		50mg	$ 160.00	2022-06-06
TRC	B942920-100mg	tert-Butyl 3-Hydroxy-5-methoxyisonicotinate	1138444-13-9		100mg	$ 250.00	2022-06-06
Chemenu	CM364074-1g	tert-Butyl 3-hydroxy-5-methoxyisonicotinate	1138444-13-9	95%	1g	$903	2022-06-14
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	t166045-1g	tert-Butyl 3-hydroxy-5-methoxyisonicotinate	1138444-13-9		1g	￥6,671.00	2021-05-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	ADE000549-1G	tert-Butyl 3-hydroxy-5-methoxyisonicotinate	1138444-13-9		1g	¥10696.47	2023-11-14
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